calcium;dibromide;hydrate

Specification

• Molecular Formula: Br2CaH2O
• Molecular Weight: 217.90 g/mol
• IUPAC Name: calcium;dibromide;hydrate
• Standard InChI: InChI=1S/2BrH.Ca.H2O/h2*1H;;1H2/q;;+2;/p-2
• Standard InChI Key: NQMKEZBQFUTOQC-UHFFFAOYSA-L
• SMILES: O.[Ca+2].[Br-].[Br-]
• Canonical SMILES: O.[Ca+2].[Br-].[Br-]

Introduction

Chemical Identity and Structural Properties

Molecular Composition and Hydration States

Calcium dibromide hydrate is defined by the general formula CaBr₂·xH₂O, where x denotes the number of water molecules coordinated to the calcium cation. The anhydrous form (CaBr₂) crystallizes in a rutile structure, with octahedral Ca²⁺ centers bonded to six bromide ions. Hydration introduces water molecules into the lattice, altering crystallographic parameters. For example, the hexahydrate (CaBr₂·6H₂O) forms a monoclinic crystal system, while the dihydrate (CaBr₂·2H₂O) adopts a less common orthorhombic arrangement.

Table 1: Hydration States and Crystallographic Data

Hydration State	Crystal System	Space Group	Lattice Parameters (Å)
Anhydrous	Tetragonal	P4₂/mnm	a = 6.18, c = 6.42
Dihydrate	Orthorhombic	Pbca	a = 7.24, b = 12.35, c = 6.78
Hexahydrate	Monoclinic	C2/c	a = 14.02, b = 7.15, c = 8.93, β = 112.5°

Data derived from X-ray diffraction studies highlight the structural flexibility imparted by water molecules, which occupy interstitial sites and participate in hydrogen bonding with bromide ions.

Spectroscopic Characterization

Fourier-transform infrared (FTIR) spectroscopy of CaBr₂·xH₂O reveals O–H stretching vibrations at 3200–3500 cm⁻¹, confirming the presence of lattice water. Raman spectra exhibit strong bands near 150 cm⁻¹, attributed to Ca–Br symmetric stretching modes. Thermogravimetric analysis (TGA) shows mass losses corresponding to dehydration steps: the hexahydrate loses six water molecules between 50°C and 180°C, while the dihydrate dehydrates at higher temperatures (180–220°C).

Synthesis and Industrial Production

Conventional Synthesis Routes

The anhydrous form is typically synthesized via the reaction of calcium oxide (CaO) or calcium carbonate (CaCO₃) with bromine (Br₂) in the presence of a reducing agent like formic acid (HCO₂H):

$$\text{CaO} + \text{Br}_2 + \text{HCO}_2\text{H} \rightarrow \text{CaBr}_2 + \text{H}_2\text{O} + \text{CO}_2 \quad \text{[1]}$$

This exothermic reaction proceeds at 80–100°C under vacuum to prevent bromine evaporation. Hydrated forms are subsequently obtained by crystallizing CaBr₂ from aqueous solutions.

Scalable Production for Drilling Fluids

Patent CN101618888A outlines a high-yield (≥97%) method for producing calcium bromide solutions used in oil drilling. The process involves two stages:

• Initial Reaction: Calcium oxide reacts with hydrobromic acid (HBr) under vacuum (0.06–0.08 MPa) at 70–100°C to form a CaBr₂-rich solution.

• Secondary Reaction: Calcium hydroxide (Ca(OH)₂) is added to the intermediate solution, followed by additional HBr, to achieve pH 6.5–7.5. The product is bleached, filtered, and stabilized to prevent organic impurities.

Table 2: Optimized Reaction Conditions from Patent CN101618888A

Parameter	Range
Temperature	70–100°C
Pressure (Vacuum)	0.06–0.08 MPa
HBr Concentration	48–49%
Reaction Time	1–3 hours
Final pH	6.5–7.5

This method eliminates energy-intensive evaporation steps, reducing production costs by approximately 20% compared to traditional routes.

Physicochemical Properties and Stability

Thermal Decomposition

Upon heating in air, calcium dibromide hydrate undergoes oxidative decomposition at temperatures exceeding 300°C:

$$2\ \text{CaBr}_2 + \text{O}_2 \rightarrow 2\ \text{CaO} + 2\ \text{Br}_2 \quad \text{[1]}$$

This reaction is critical in mercury emission control, as bromine radicals generated during coal combustion sequester gaseous mercury.

Solubility and Hygroscopicity

Calcium dibromide hydrate exhibits exceptional water solubility (>600 g/100 mL at 25°C), forming dense brines (1.7–1.9 g/cm³) ideal for drilling fluids. Its hygroscopic nature necessitates storage in airtight containers to prevent deliquescence.

Table 3: Solubility and Density Data

Property	Value
Solubility in Water	620 g/100 mL (25°C)
Density (Hexahydrate)	1.82 g/cm³
pH (5% Solution)	6.0–7.5

Industrial and Scientific Applications

Oil and Gas Drilling Fluids

High-density calcium bromide brines (1.5–1.9 g/cm³) serve as completion fluids in deep-well drilling, providing hydrostatic pressure to prevent blowouts. Their compatibility with zinc bromide blends allows tunable densities up to 2.3 g/cm³ for ultra-high-pressure reservoirs.

Laboratory Applications

In organic synthesis, CaBr₂ forms adducts with triphenylphosphine oxide (TPPO), facilitating its removal without chromatography. This property is exploited in palladium-catalyzed cross-coupling reactions to streamline purification.

Future Research Directions

Emerging studies focus on nanostructured CaBr₂·xH₂O composites for enhanced thermal conductivity in heat storage. Additionally, eco-friendly synthesis routes using biomass-derived reducing agents (e.g., glucose) are under investigation to minimize bromine waste.